Cas no 2411287-78-8 (3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine)

• Product Name: 3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine
• CAS No: 2411287-78-8
• MF: C₁₄H₁₃F₄NO₂
• MW: 303.252137899399
• CID: 5842595
• PubChem ID: 154880235
• Update Time: 2025-06-11

3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-7560847
• 3-fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine
• Z3687643554
• 2411287-78-8
• [3-Fluoro-3-[3-(trifluoromethyl)phenyl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone
• 3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine

• Inchi： 1S/C14H13F4NO2/c15-13(4-5-19(8-13)12(20)11-7-21-11)9-2-1-3-10(6-9)14(16,17)18/h1-3,6,11H,4-5,7-8H2
• InChI Key： RYQRYRLYTMSXAF-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=C(C(F)(F)F)C=2)CCN(C(C2CO2)=O)C1

Computed Properties

• Exact Mass: 303.08824131g/mol
• Monoisotopic Mass: 303.08824131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.8Ų

Additional information on 3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine

Exploring the Unique Properties and Applications of 3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine (CAS No. 2411287-78-8)

In the ever-evolving field of organic chemistry and pharmaceutical research, the compound 3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine (CAS No. 2411287-78-8) has garnered significant attention due to its unique structural features and potential applications. This molecule combines a pyrrolidine core with a trifluoromethylphenyl group and an oxirane-2-carbonyl moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its fluorinated and epoxide functionalities, which are known to enhance bioavailability and reactivity in synthetic pathways.

The growing demand for fluorinated compounds in medicinal chemistry has placed 3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine in the spotlight. Fluorination is a key strategy to improve metabolic stability and binding affinity in drug candidates, aligning with current trends in the development of small-molecule therapeutics. Additionally, the oxirane (epoxide) group offers opportunities for ring-opening reactions, enabling the creation of diverse derivatives for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug design and covalent inhibitors, which are hot topics in recent literature.

From a synthetic chemistry perspective, the presence of both fluoro and trifluoromethyl substituents in this compound makes it a valuable building block for organofluorine chemistry. The trifluoromethyl group is particularly sought after for its electron-withdrawing properties, which can modulate the electronic characteristics of aromatic systems. This is relevant to researchers exploring PET imaging agents or agrochemicals, where such modifications are critical. Moreover, the pyrrolidine scaffold is a common motif in bioactive molecules, further increasing the compound's utility in lead optimization.

Beyond pharmaceuticals, 3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine may find applications in material science, particularly in the design of advanced polymers or liquid crystals. The epoxide group can participate in polymerization reactions, while the fluorinated aromatic ring could impart unique thermal or optical properties. This dual functionality resonates with the increasing interest in multifunctional materials for electronics and coatings.

For researchers sourcing this compound, understanding its stability and storage conditions is crucial. The oxirane moiety may require protection from moisture to prevent premature ring-opening, while the fluorine atoms demand careful handling to avoid decomposition. These practical considerations are frequently searched topics in chemical databases and laboratory forums, reflecting the compound's niche but growing relevance.

In summary, 3-Fluoro-1-(oxirane-2-carbonyl)-3-[3-(trifluoromethyl)phenyl]pyrrolidine (CAS No. 2411287-78-8) represents a compelling case study in modern structural diversification strategies. Its combination of fluorine, epoxide, and heterocyclic elements addresses multiple contemporary challenges in drug discovery and functional materials. As the scientific community continues to explore its potential, this compound is poised to play a role in innovations ranging from targeted therapies to smart materials.